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Compound of Interest

Compound Name: Custodiol

Cat. No.: B12649038 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

Custodiol® HTK Solution, ensuring operational safety for researchers, scientists, and drug

development professionals. The following procedural guidance is based on manufacturer

recommendations and product characteristics.

Operational and Disposal Plan
Custodiol® HTK is an organ preservation solution with a composition similar to extracellular

fluid, containing naturally occurring components.[1] Due to its low potassium concentration and

overall composition, it is not classified as a hazardous material requiring specialized disposal

methods.[1][2] The primary recommendation for disposal of unused Custodiol® is dilution with

water followed by discharge into the wastewater system.[3][4][5][6][7][8]

Key Characteristics of Custodiol® HTK for Disposal Considerations:
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Characteristic Value Significance for Disposal

pH at 25°C 7.02 - 7.30[3][6]

Neutral pH range, minimizing

the need for pH adjustment

before drain disposal.

Osmolality 275 - 305 mosmol/kg[3][6]
Close to physiological

osmolality.

Potassium Concentration 9.0 - 10.0 mmol/L[6][9]

Low potassium content

reduces the risk of

environmental impact and

eliminates the need for pre-

flushing of organs before

transplant.[2]

Primary Components

Sodium chloride, potassium

chloride, magnesium chloride,

histidine, tryptophan, mannitol,

calcium chloride, α-ketoglutaric

acid.[7]

Components are naturally

occurring and readily

metabolized or excreted.[4][6]

Disposal Protocol
A simple dilution protocol is the standard procedure for the disposal of any remaining, unused

Custodiol® HTK solution.

Methodology:

Ensure Personal Protective Equipment (PPE): Standard laboratory PPE, including safety

glasses and gloves, should be worn.

Quantify Unused Solution: Determine the volume of the remaining Custodiol® solution to be

discarded.

Dilution: Dilute the unused Custodiol® solution with a significant volume of water. While a

specific ratio is not mandated by the manufacturer, a general good laboratory practice is to

use a water volume at least ten times the volume of the solution being discarded.
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Disposal: Pour the diluted solution directly down the drain.[4][8]

Flush: Run additional water down the drain for a short period to ensure the solution is

thoroughly flushed through the plumbing system.

Container Rinsing: Triple rinse the empty Custodiol® container with water.

Container Disposal: After thorough rinsing and removal of labels, the empty container can

typically be disposed of with regular laboratory glass or plastic waste, in accordance with

institutional guidelines.

This procedure should be carried out in a well-ventilated area, such as a laboratory with a

standard sink and drainage.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper handling and

disposal of Custodiol® HTK solution.
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Start: Custodiol® Solution

Has the solution been used for organ preservation?

Used solution is considered biological waste.
Follow institutional biohazard disposal protocols.

Yes

Is the solution unused?

No

Dilute with water.

Yes Discard remaining solution.

No (Expired/Contaminated)

Pour down the drain.

End of Process

Click to download full resolution via product page

Caption: Logical workflow for Custodiol® HTK solution disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12649038?utm_src=pdf-body-img
https://www.benchchem.com/product/b12649038?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12649038?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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